Cas no 130593-24-7 (2-Benzothiazolecarbonitrile,6-methoxy-4-methyl-)

2-Benzothiazolecarbonitrile,6-methoxy-4-methyl- structure
130593-24-7 structure
Product Name:2-Benzothiazolecarbonitrile,6-methoxy-4-methyl-
CAS No:130593-24-7
MF:C10H8N2OS
MW:204.248320579529
CID:102574
Update Time:2024-01-24

2-Benzothiazolecarbonitrile,6-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarbonitrile,6-methoxy-4-methyl-
    • 6-Methoxy-4-methyl-1,3-benzothiazole-2-carbonitrile
    • 6-methoxy-4-methylbenzo[d]thiazole-2-carbonitrile
    • 2-Benzothiazolecarbonitrile,6-methoxy-4-methyl-(9CI)
    • 2-Benzothiazolecarbonitrile, 6-methoxy-4-methyl-
    • Inchi: 1S/C10H8N2OS/c1-6-3-7(13-2)4-8-10(6)12-9(5-11)14-8/h3-4H,1-2H3
    • InChI Key: FYTQITYKFFXNCC-UHFFFAOYSA-N
    • SMILES: S1C2=CC(OC)=CC(C)=C2N=C1C#N

Computed Properties

  • Exact Mass: 204.03584
  • Monoisotopic Mass: 204.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.2A^2

Experimental Properties

  • Density: 1.313
  • Boiling Point: 354.022 °C at 760 mmHg
  • Flash Point: 167.907 °C
  • PSA: 45.91

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